Cas no 74457-87-7 (1-(2-Fluoro-4-methoxyphenyl)ethanol)

• Product Name: 1-(2-Fluoro-4-methoxyphenyl)ethanol
• CAS No: 74457-87-7
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• MDL: MFCD12047707
• CID: 4668321
• PubChem ID: 43753522
• Update Time: 2025-06-13

1-(2-Fluoro-4-methoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-4-methoxyphenyl)ethanol
• 2-Fluoro-4-methoxy-alpha-methylbenzenemethanol
• Benzenemethanol, 2-fluoro-4-methoxy-α-methyl-

• MDL： MFCD12047707
• Inchi： 1S/C9H11FO2/c1-6(11)8-4-3-7(12-2)5-9(8)10/h3-6,11H,1-2H3
• InChI Key： SPUCRPMJCHQPRC-UHFFFAOYSA-N
• SMILES： C1(C(C)O)=CC=C(OC)C=C1F

Computed Properties

• Exact Mass: 170.07430775g/mol
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 236.1±30.0 ºC (760 Torr),
• Flash Point: 116.3±21.1 ºC,
• Solubility: Slightly soluble (3.7 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-Fluoro-4-methoxyphenyl)ethanol

Recent Advances in the Study of 1-(2-Fluoro-4-methoxyphenyl)ethanol (CAS: 74457-87-7) in Chemical Biology and Pharmaceutical Research

1-(2-Fluoro-4-methoxyphenyl)ethanol (CAS: 74457-87-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of neurological and metabolic disorders. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and future research directions.

The synthesis of 1-(2-Fluoro-4-methoxyphenyl)ethanol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation, to achieve enantioselective synthesis. These advancements are critical for producing the compound in sufficient quantities for preclinical and clinical studies. Additionally, the compound's stability under various physiological conditions has been investigated, revealing promising results for its potential use in pharmaceutical formulations.

In terms of biological activity, 1-(2-Fluoro-4-methoxyphenyl)ethanol has shown notable effects on specific enzyme systems and receptor interactions. Recent in vitro studies have demonstrated its ability to modulate the activity of certain kinases and G-protein-coupled receptors (GPCRs), which are implicated in various disease pathways. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutics targeting conditions such as Parkinson's disease, diabetes, and inflammatory disorders.

Furthermore, preclinical studies have explored the pharmacokinetics and toxicity profile of 1-(2-Fluoro-4-methoxyphenyl)ethanol. Initial results indicate favorable absorption and distribution properties, with low toxicity at therapeutic doses. However, further studies are needed to fully understand its metabolic pathways and potential side effects. These investigations are essential for advancing the compound into clinical trials and ensuring its safety and efficacy in human subjects.

In conclusion, 1-(2-Fluoro-4-methoxyphenyl)ethanol (CAS: 74457-87-7) represents a promising candidate for further research in chemical biology and drug development. Its unique chemical structure and biological activity make it a valuable tool for exploring new therapeutic avenues. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and evaluating its potential in combination therapies. The continued exploration of this compound could lead to significant breakthroughs in the treatment of complex diseases.